2-(4-bromo-2,5-difluorophenoxy)-N,N-dimethylethan-1-amine

• Molecular Formula: C10H12BrF2NO
• Molecular Weight: 280.11 g/mol
• IUPAC Name: 2-(4-bromo-2,5-difluorophenoxy)-N,N-dimethylethanamine
• InChI: InChI=1S/C10H12BrF2NO/c1-14(2)3-4-15-10-6-8(12)7(11)5-9(10)13/h5-6H,3-4H2,1-2H3
• InChI Key: PJHCWYKXZORUTO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCOC1=CC(=C(C=C1F)Br)F

Description

2-(4-bromo-2,5-difluorophenoxy)-N,N-dimethylethan-1-amine is a chemical compound with a complex structure that includes bromine, fluorine, and an amine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-bromo-2,5-difluorophenoxy)-N,N-dimethylethan-1-amine typically involves multiple steps. One common method starts with the preparation of 4-bromo-2,5-difluorophenol, which is then reacted with N,N-dimethylethanolamine under specific conditions to form the desired compound. The reaction conditions often include the use of solvents like dichloromethane and catalysts such as potassium carbonate .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques like chromatography .

Chemical Reactions Analysis

Types of Reactions

2-(4-bromo-2,5-difluorophenoxy)-N,N-dimethylethan-1-amine undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other groups under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Coupling Reactions: It can participate in coupling reactions to form more complex molecules.

Common Reagents and Conditions

Common reagents used in these reactions include:

Nucleophiles: For substitution reactions.

Oxidizing Agents: Such as potassium permanganate for oxidation.

Reducing Agents: Like lithium aluminum hydride for reduction.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions can yield various substituted phenoxy derivatives .

Scientific Research Applications

2-(4-bromo-2,5-difluorophenoxy)-N,N-dimethylethan-1-amine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(4-bromo-2,5-difluorophenoxy)-N,N-dimethylethan-1-amine involves its interaction with specific molecular targets. The compound can bind to certain enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

4-bromo-2,5-difluorobenzoic acid: Shares similar structural elements but differs in functional groups.

4-bromo-2,5-difluorophenol: Another related compound with similar reactivity but different applications.

Uniqueness

What sets 2-(4-bromo-2,5-difluorophenoxy)-N,N-dimethylethan-1-amine apart is its unique combination of bromine, fluorine, and amine groups, which confer distinct chemical properties and reactivity. This makes it particularly valuable in specific synthetic and research applications .